
tetraphenylphosphonium tetraphenylborate
molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Tetraphenylphosphonium

tetraphenylborate

Cat. No.: B099826 Get Quote

An In-depth Technical Guide on Tetraphenylphosphonium Tetraphenylborate

This guide provides a comprehensive overview of the molecular formula and molecular weight

of tetraphenylphosphonium tetraphenylborate, a compound of significant interest to

researchers, scientists, and professionals in drug development.

Molecular Composition and Formula
Tetraphenylphosphonium tetraphenylborate is an ionic compound. It is formed from the

electrostatic interaction between a positively charged tetraphenylphosphonium cation and a

negatively charged tetraphenylborate anion.

Tetraphenylphosphonium Cation: The formula for the tetraphenylphosphonium cation is

[(C₆H₅)₄P]⁺. This cation consists of a central phosphorus atom bonded to four phenyl (C₆H₅)

groups.[1] Its chemical formula is C₂₄H₂₀P⁺.

Tetraphenylborate Anion: The formula for the tetraphenylborate anion is [B(C₆H₅)₄]⁻. This

anion features a central boron atom bonded to four phenyl groups.[2][3] Its chemical formula

is C₂₄H₂₀B⁻.

When these two ions combine, they form the salt tetraphenylphosphonium
tetraphenylborate. The overall molecular formula for this compound is C₄₈H₄₀BP.
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Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for the molecular weight of tetraphenylphosphonium tetraphenylborate is as

follows:

Atomic weight of Carbon (C): 12.011 u

Atomic weight of Hydrogen (H): 1.008 u

Atomic weight of Boron (B): 10.81 u

Atomic weight of Phosphorus (P): 30.974 u

Molecular Weight = (48 × 12.011) + (40 × 1.008) + (1 × 10.81) + (1 × 30.974) = 576.528 +

40.32 + 10.81 + 30.974 = 658.632 g/mol

Data Summary
For ease of reference, the quantitative data for tetraphenylphosphonium tetraphenylborate
and its constituent ions are summarized in the table below.

Component Molecular Formula Molecular Weight ( g/mol )

Tetraphenylphosphonium

(cation)
C₂₄H₂₀P⁺ 339.38

Tetraphenylborate (anion) C₂₄H₂₀B⁻ 319.25

Tetraphenylphosphonium

Tetraphenylborate
C₄₈H₄₀BP 658.63

Formation of Tetraphenylphosphonium
Tetraphenylborate
The formation of this salt can be visualized as the combination of its constituent ions.
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Formation of Tetraphenylphosphonium Tetraphenylborate
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Ionic assembly of the target compound.

Experimental Protocols
Detailed experimental protocols for the synthesis of related salts can be found in the literature.

For instance, sodium tetraphenylborate is synthesized by reacting sodium tetrafluoroborate

with phenylmagnesium bromide.[2] The synthesis of tetraphenylphosphonium salts often

involves the quaternization of triphenylphosphine.[4] The formation of

tetraphenylphosphonium tetraphenylborate itself is typically achieved through a salt

metathesis reaction, where a solution containing the tetraphenylphosphonium cation (e.g., from

tetraphenylphosphonium chloride) is mixed with a solution containing the tetraphenylborate

anion (e.g., from sodium tetraphenylborate). The resulting precipitate of

tetraphenylphosphonium tetraphenylborate can then be isolated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://en.wikipedia.org/wiki/Sodium_tetraphenylborate
https://www.webqc.org/compound.php?compound=Tetraphenylborate
https://www.nbinno.com/?news/NIT-tetraphenylphosphonium-chloride-properties-uses-and-synthesis
https://www.benchchem.com/product/b099826#tetraphenylphosphonium-tetraphenylborate-molecular-weight-and-formula
https://www.benchchem.com/product/b099826#tetraphenylphosphonium-tetraphenylborate-molecular-weight-and-formula
https://www.benchchem.com/product/b099826#tetraphenylphosphonium-tetraphenylborate-molecular-weight-and-formula
https://www.benchchem.com/product/b099826#tetraphenylphosphonium-tetraphenylborate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

